Cas no 109662-31-9 (Benzene, [2-methyl-1-(trifluoromethyl)-1-propenyl]-)

Benzene, [2-methyl-1-(trifluoromethyl)-1-propenyl]- structure
109662-31-9 structure
Product Name:Benzene, [2-methyl-1-(trifluoromethyl)-1-propenyl]-
CAS No:109662-31-9
MF:C11H11F3
MW:200.200253725052
CID:1192945
PubChem ID:13736879
Update Time:2025-04-20

Benzene, [2-methyl-1-(trifluoromethyl)-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [2-methyl-1-(trifluoromethyl)-1-propenyl]-
    • (1,1,1-trifluoro-3-methylbut-2-en-2-yl)benzene
    • DTXSID70548025
    • 109662-31-9
    • Inchi: 1S/C11H11F3/c1-8(2)10(11(12,13)14)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: KYXLVFHLWSJVCU-UHFFFAOYSA-N
    • SMILES: FC(/C(/C1C=CC=CC=1)=C(\C)/C)(F)F

Computed Properties

  • Exact Mass: 200.08128484g/mol
  • Monoisotopic Mass: 200.08128484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų
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